6-[6-[(2-amino-2-oxoethyl)thio]-8-oxo[1,3]dioxolo[4,5-g]quinazolin-7(8H)-yl]-N-[2-(3,4-dimethoxyphenyl)ethyl]hexanamide

• IUPAC Name: 6-[6-(2-amino-2-oxoethyl)sulfanyl-8-oxo-[1,3]dioxolo[4,5-g]quinazolin-7-yl]-N-[2-(3,4-dimethoxyphenyl)ethyl]hexanamide
• InChI: InChI=1S/C27H32N4O7S/c1-35-20-8-7-17(12-21(20)36-2)9-10-29-25(33)6-4-3-5-11-31-26(34)18-13-22-23(38-16-37-22)14-19(18)30-27(31)39-15-24(28)32/h7-8,12-14H,3-6,9-11,15-16H2,1-2H3,(H2,28,32)(H,29,33)
• InChI Key: WPXJTKDGWUMGST-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNC(=O)CCCCCN2C(=O)C3=CC4=C(C=C3N=C2SCC(=O)N)OCO4)OC
• Molecular Formula: C27H32N4O7S
• Molecular Weight: 556.6 g/mol

Description

6-[6-[(2-amino-2-oxoethyl)thio]-8-oxo[1,3]dioxolo[4,5-g]quinazolin-7(8H)-yl]-N-[2-(3,4-dimethoxyphenyl)ethyl]hexanamide is a useful research compound. Its molecular formula is C27H32N4O7S and its molecular weight is 556.63. The purity is usually 95%.
BenchChem offers high-quality 6-[6-[(2-amino-2-oxoethyl)thio]-8-oxo[1,3]dioxolo[4,5-g]quinazolin-7(8H)-yl]-N-[2-(3,4-dimethoxyphenyl)ethyl]hexanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-[6-[(2-amino-2-oxoethyl)thio]-8-oxo[1,3]dioxolo[4,5-g]quinazolin-7(8H)-yl]-N-[2-(3,4-dimethoxyphenyl)ethyl]hexanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

Research efforts have focused on synthesizing various heterocyclic compounds, such as oxazolo[2,3-b]quinazolines and [1,3]oxazino[2,3-b]quinazolines, through reactions involving anthranilamide and isocyanates. These syntheses highlight the potential for generating novel chemical entities with varied biological activities (J. Chern et al., 1988).

Antimicrobial and Antitumor Activities

Certain synthesized compounds, such as quinazolinium derivatives, have been studied as analogs to antitumor benzo[c]phenanthridine alkaloids, indicating their potential in antimicrobial and antitumor applications (S. Phillips & R. Castle, 1980). Additionally, the synthesis of compounds like pyrimido[5,4-c]quinolin-5-ones and their evaluation for antimicrobial and mosquito larvicidal activities have demonstrated good efficacy, suggesting their utility in developing new therapeutic agents (E. Rajanarendar et al., 2010).

Synthesis of Antioxidants

Efforts in synthesizing heterocyclic antioxidants, such as triazoloquinazolinones under microwave irradiation, have opened new avenues for the development of compounds with moderate antioxidant activities, which could be further explored for their therapeutic potential (Rajesh Sompalle & S. Roopan, 2016).

Exploration of Novel Biological Entities

The creation of libraries of quinazoline-based hybrids, investigated for their efficacy against drug-resistant microbial strains, has showcased the synthesis of compounds with significant antibacterial activities. Such research underscores the importance of novel quinazoline derivatives in the development of new antibacterial agents (D. R. Shah et al., 2015).